Cas no 2639458-85-6 (2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2639458-85-6
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5652040
• PubChem ID: 165896794
• Update Time: 2025-06-20

2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229099
• 2639458-85-6
• 2-{[(benzyloxy)carbonyl](propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C16H18N2O4S/c1-3-9-18(15-17-11(2)13(23-15)14(19)20)16(21)22-10-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,19,20)
• InChI Key： WGDYWPIMXWYOCP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(=O)OCC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2639458-85-6)

2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2639458-85-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by its thiazole ring and functional groups, makes it a promising candidate for various drug development initiatives.

The chemical structure of 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid is defined by its thiazole core, which is substituted with a benzyl carbamate group and a propylamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The carboxylic acid group at the 5-position of the thiazole ring further enhances its reactivity and potential for conjugation with other biomolecules.

In recent years, thiazole derivatives have been extensively studied for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The specific structure of 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid has shown promise in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potent anti-inflammatory properties, which could be beneficial in the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

The benzyl carbamate group in 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid plays a crucial role in modulating its biological activity. This group can be selectively cleaved under certain physiological conditions, releasing the active propylamine moiety. This feature makes the compound a prodrug candidate, which can improve its pharmacokinetic properties and reduce potential side effects.

The propylamine moiety is another key functional group that contributes to the biological activity of 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid. Research has shown that this moiety can interact with specific receptors or enzymes, leading to therapeutic effects. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that compounds with similar structures exhibit potent antiviral activity against several RNA viruses.

The carboxylic acid group at the 5-position of the thiazole ring is also an important structural feature. This group can participate in hydrogen bonding and other non-covalent interactions with target proteins or nucleic acids. These interactions are crucial for the compound's binding affinity and selectivity towards its biological targets. Additionally, the carboxylic acid group can be modified through esterification or amidation to create prodrugs with improved solubility and bioavailability.

In terms of synthetic chemistry, the preparation of 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid involves several steps. The synthesis typically starts with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. Subsequent functionalization steps introduce the benzyl carbamate and propylamine groups, followed by the final carboxylation step to obtain the target compound.

The physicochemical properties of 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are important considerations for its use in pharmaceutical formulations and biological assays.

In conclusion, 2-{(benzyloxy)carbonyl(propyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2639458-85-6) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Its anti-inflammatory properties, prodrug characteristics, and versatile functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.